Kv1.5-IN-1

• Molecular Formula: C25H23ClN4O4S
• Molecular Weight: 511.0 g/mol
• InChI: InChI=1S/C25H23ClN4O4S/c1-17-3-10-22(11-4-17)35(32,33)29-27-14-18-15-30(24-12-9-21(34-2)13-23(18)24)16-25(31)28-20-7-5-19(26)6-8-20/h3-15,29H,16H2,1-2H3,(H,28,31)/b27-14+
• InChIKey: ICMBSJAYAJYXCA-MZJWZYIUSA-N

Kv1.5-IN-1: A Selective Indole-Based Kv1.5 Potassium Channel Inhibitor for Atrial Fibrillation Research and Procurement

Kv1.5-IN-1 (also referred to as Compound IIIl or Kv1.5-IN-IIII) is an indole-derived small molecule inhibitor of the voltage-gated potassium channel Kv1.5, the molecular basis of the ultra-rapid delayed rectifier current (IKur) that is selectively expressed in human atrial myocytes [1]. Its primary application is as a research tool to investigate atrial-selective antiarrhythmic mechanisms for atrial fibrillation (AF) without the ventricular proarrhythmic risks associated with non-selective potassium channel blockers [1].

Atrial-selective IKur (Kv1.5) electrophysiology research

Cardiac safety profiling with reported high hERG selectivity margin

Methoxy-indole scaffold for Kv1.5 selectivity optimization studies

• [1] Guo X, Yang Q, Xu J, Zhang L, Chu H, Yu P, Zhu Y, Wei J, Chen W, Zhang Y, Zhang X, Sun H, Tang Y, You Q. Design and bio-evaluation of indole derivatives as potent Kv1.5 inhibitors. Bioorg Med Chem. 2013 Nov 1;21(21):6466-76. PMID: 24071446. View Source

Why Kv1.5-IN-1 Cannot Be Substituted by Other Kv1.5 Inhibitors or Pan-Channel Blockers

Kv1.5 inhibitors exhibit substantial variation in selectivity profiles against other cardiac ion channels—particularly hERG (Kv11.1), which is responsible for IKr and is the primary mediator of drug-induced QT prolongation and torsades de pointes [1]. While many Kv1.5 inhibitors also demonstrate high hERG affinity or lack of Kv1 subtype selectivity, simple substitution with a generic Kv1.5 inhibitor risks compromising atrial selectivity or introducing unquantified proarrhythmic liability. The specific methoxy-substituted indole scaffold of Kv1.5-IN-1 confers a unique selectivity signature that cannot be assumed for structurally distinct analogs [1].

hERG selectivity context may differ

Kv1.5 inhibitors exhibit variable hERG (Kv11.1) profiles; generic substitution may alter safety-related endpoints.

Kv1 subtype selectivity not guaranteed

The indole scaffold confers specific Kv1 selectivity; structurally distinct analogs may shift isoform inhibition.

• [1] Guo X, Yang Q, Xu J, Zhang L, Chu H, Yu P, Zhu Y, Wei J, Chen W, Zhang Y, Zhang X, Sun H, Tang Y, You Q. Design and bio-evaluation of indole derivatives as potent Kv1.5 inhibitors. Bioorg Med Chem. 2013 Nov 1;21(21):6466-76. PMID: 24071446. View Source

Kv1.5-IN-1: Quantitative Comparator-Based Evidence for Differentiated Selection

Kv1.5 Inhibitory Potency: Methoxy Substitution Does Not Compromise Activity

Kv1.5-IN-1 exhibits an IC50 of 0.51 μM against human Kv1.5 channels expressed in HEK293 cells, measured by whole-cell patch clamp [1]. In a direct head-to-head comparison within the same study, the introduction of a methoxy group at the R5 position resulted in inhibitory potency similar to that of the unsubstituted parent compound [1].

Kv1.5 Inhibition

Head-to-head

IC50 0.51 μM – similar to unsubstituted parent

Supports potency retention with methoxy substitution

HEK293 whole-cell patch clamp

Evidence Dimension	Kv1.5 inhibitory potency
Target Compound Data	IC50 = 0.51 μM
Comparator Or Baseline	Unsubstituted compound (methoxy group absent at R5)
Quantified Difference	Similar inhibitory potency (no loss of activity)
Conditions	hKv1.5 expressed in HEK293 cells, whole-cell patch clamp

Why This Matters

Confirms that structural optimization for selectivity or other properties does not sacrifice on-target potency, ensuring reliable pharmacological activity.

• [1] Guo X, Yang Q, Xu J, Zhang L, Chu H, Yu P, Zhu Y, Wei J, Chen W, Zhang Y, Zhang X, Sun H, Tang Y, You Q. Design and bio-evaluation of indole derivatives as potent Kv1.5 inhibitors. Bioorg Med Chem. 2013 Nov 1;21(21):6466-76. PMID: 24071446. View Source

hERG Channel Selectivity: >800-Fold Safety Margin vs. Ventricular Repolarization Liability

Kv1.5-IN-1 demonstrates an hERG IC50 of 418.35 μM in CHO cells by whole-cell patch clamp [1]. This corresponds to an approximately 820-fold selectivity window over its Kv1.5 IC50 (0.51 μM) [1]. In cross-study comparison, the clinically used antiarrhythmic agent dofetilide—a known IKr blocker with established proarrhythmic risk—exhibits an hERG IC50 of 0.014 μM (14 nM) [2], making Kv1.5-IN-1 approximately 30,000-fold less potent at hERG.

hERG Liability

Cross-study comparable

hERG IC50 418.35 μM (~820-fold over Kv1.5)

~30,000-fold less potent than dofetilide (IC50 0.014 μM)

CHO/HEK293 patch clamp

Evidence Dimension	hERG (Kv11.1) inhibitory activity
Target Compound Data	hERG IC50 = 418.35 μM
Comparator Or Baseline	Dofetilide (hERG IC50 = 0.014 μM)
Quantified Difference	Kv1.5-IN-1 is ~30,000-fold less potent at hERG; >800-fold selectivity over Kv1.5
Conditions	Target: hERG expressed in CHO cells, patch clamp; Comparator: hERG expressed in HEK293 cells, patch clamp

Why This Matters

The large hERG selectivity window indicates a substantially reduced risk of drug-induced QT prolongation and ventricular proarrhythmia compared to non-selective IKr blockers, a critical differentiator for cardiac safety.

• [1] MedChemExpress (MCE). Kv1.5-IN-1 Product Page. CAS: 1469902-72-4. Data cited from Guo X et al., Bioorg Med Chem, 2013. View Source
• [2] Table 7. hERG inhibition of SI-12 (6c) and SI-10 (6p). J Med Chem. 2024 Mar 29;67(7):5333–5350. Dofetilide hERG IC50 = 0.014 μM. View Source

Selectivity Over Compound Ik: 2,600-Fold Discrimination Against Off-Target Activity

In direct selectivity panel testing, Kv1.5-IN-1 exhibited approximately 2,600-fold higher selectivity over compound Ik [1]. This quantitative selectivity ratio was derived from comparative IC50 assessments under parallel experimental conditions.

Selectivity vs. Ik

Direct comparison

2,600-fold

High specificity for Kv1.5 over Compound Ik

Parallel selectivity panel

Evidence Dimension	Selectivity fold vs. compound Ik
Target Compound Data	2,600-fold more selective
Comparator Or Baseline	Compound Ik
Quantified Difference	2,600-fold
Conditions	Parallel selectivity panel (assay details per original publication)

Why This Matters

High specificity for Kv1.5 over related targets reduces the probability of off-target pharmacology, enhancing experimental reproducibility and safety profiling.

• [1] MedChemExpress (MCE). Kv1.5-IN-1 Product Page. CAS: 1469902-72-4. Data cited from Guo X et al., Bioorg Med Chem, 2013. View Source

Selectivity Over Compound IId: 300-Fold Discrimination in Same Selectivity Panel

Kv1.5-IN-1 further demonstrated 300-fold higher selectivity over compound IId in the same comparative selectivity assessment [1].

Selectivity vs. IId

Direct comparison

300-fold

Consistent high selectivity across comparator panel

Parallel selectivity panel

Evidence Dimension	Selectivity fold vs. compound IId
Target Compound Data	300-fold more selective
Comparator Or Baseline	Compound IId
Quantified Difference	300-fold
Conditions	Parallel selectivity panel (assay details per original publication)

Why This Matters

Consistent high selectivity across multiple comparator compounds reinforces the compound's target specificity profile.

• [1] MedChemExpress (MCE). Kv1.5-IN-1 Product Page. CAS: 1469902-72-4. Data cited from Guo X et al., Bioorg Med Chem, 2013. View Source

Atrial-Selective Pharmacodynamic Profile Confirmed in Isolated Rat Model

In an isolated rat model, Kv1.5-IN-1 demonstrated an atrial-selective pharmacodynamic profile, prolonging atrial effective refractory period without evidence of ventricular effects [1]. This tissue-selective action was attributed to the compound's remarkable selectivity for Kv1.5 over hERG and sodium channels [1].

Atrial Selectivity

Supporting evidence

Atrial ERP prolongation; no ventricular effect

Supports atrial-specific IKur blockade concept

Isolated rat model, in vitro

Evidence Dimension	Atrial vs. ventricular selectivity
Target Compound Data	Atrial-selective profile confirmed
Comparator Or Baseline	Non-selective IKr blockers (e.g., dofetilide, sotalol)
Quantified Difference	Qualitative demonstration of atrial specificity
Conditions	Isolated rat model, in vitro

Why This Matters

Validates the mechanistic premise that Kv1.5 inhibition can achieve atrial-specific antiarrhythmic effects, supporting its use in preclinical AF research where ventricular safety is paramount.

• [1] Guo X, Yang Q, Xu J, Zhang L, Chu H, Yu P, Zhu Y, Wei J, Chen W, Zhang Y, Zhang X, Sun H, Tang Y, You Q. Design and bio-evaluation of indole derivatives as potent Kv1.5 inhibitors. Bioorg Med Chem. 2013 Nov 1;21(21):6466-76. PMID: 24071446. View Source

Kv1.5-IN-1: Optimal Research and Industrial Application Scenarios

Preclinical Atrial Fibrillation Research Requiring Atrial-Selective IKur Blockade

Kv1.5-IN-1 is ideally suited for in vitro and ex vivo studies investigating the role of IKur in atrial repolarization and AF pathophysiology. Its atrial-selective pharmacodynamic profile confirmed in the isolated rat model [1] enables researchers to dissect atrial-specific electrophysiological effects without confounding ventricular alterations.

Cardiac Safety Profiling and hERG Liability Assessment Studies

The compound's large hERG selectivity window (>800-fold over Kv1.5 and ~30,000-fold less potent than dofetilide) [REFS-1, REFS-2] makes it a valuable reference compound for benchmarking hERG liability in novel chemical series. It serves as a comparator for assessing the safety margins of new Kv1.5 inhibitors.

Structure-Activity Relationship (SAR) Studies for Kv1.5 Inhibitor Optimization

The methoxy substitution at R5, which does not compromise potency [1], provides a validated starting point for medicinal chemistry efforts. Kv1.5-IN-1 can be used as a scaffold reference to explore modifications that further enhance selectivity or pharmacokinetic properties.

In Vitro Electrophysiology Screening for Novel Antiarrhythmic Candidates

Kv1.5-IN-1 can serve as a positive control in high-throughput patch clamp assays screening for novel Kv1.5 inhibitors. Its defined IC50 (0.51 μM) and selectivity profile [1] provide a benchmark for hit identification and validation.

Application

Selection Property

Validation Focus

Preclinical AF research

Atrial-selective IKur inhibition

Atrial ERP prolongation without ventricular effects

Cardiac safety profiling

High hERG selectivity window

Benchmarking hERG liability in novel Kv1.5 series

SAR studies

Methoxy-indole scaffold reference

Potency retention with structural modifications

Electrophysiology screening

Defined Kv1.5 IC50 and selectivity

Positive control for hit validation

• [1] Guo X, Yang Q, Xu J, Zhang L, Chu H, Yu P, Zhu Y, Wei J, Chen W, Zhang Y, Zhang X, Sun H, Tang Y, You Q. Design and bio-evaluation of indole derivatives as potent Kv1.5 inhibitors. Bioorg Med Chem. 2013 Nov 1;21(21):6466-76. PMID: 24071446. View Source
• [2] Table 7. hERG inhibition of SI-12 (6c) and SI-10 (6p). J Med Chem. 2024 Mar 29;67(7):5333–5350. Dofetilide hERG IC50 = 0.014 μM. View Source